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Compound of Interest

Compound Name: Butyl ethyl ether

Cat. No.: B146140 Get Quote

Essential Safety and Handling Guide for Butyl Ethyl
Ether
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Butyl Ethyl Ether. Tailored for researchers, scientists, and drug

development professionals, this document outlines procedural, step-by-step guidance to

ensure safe laboratory operations. Butyl ethyl ether is a highly flammable liquid that poses

several health risks, including skin, eye, and respiratory irritation.[1] Adherence to these

protocols is critical for minimizing exposure and preventing accidents.
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Hazard Type Description Citations

Physical Hazards

Highly flammable liquid and

vapor. Vapors are heavier than

air and may travel to a source

of ignition and flash back.[2]

Vapors may form explosive

mixtures with air. May form

explosive peroxides upon

storage, especially when

exposed to air.[2][3]

[2][3]

Health Hazards

Harmful if swallowed. Causes

skin and eye irritation.[1] May

cause respiratory irritation,

drowsiness, or dizziness.[1][4]

Inhalation of high vapor

concentrations can lead to

headaches, dizziness,

tiredness, nausea, and

vomiting.[2]

[1][2][4]

Environmental Hazards

Harmful to aquatic life. Avoid

release to the environment and

prevent entry into drains.[5]

[5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to prevent exposure. The following equipment

should be used whenever handling Butyl Ethyl Ether.
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Body Part Required PPE
Specifications &
Best Practices

Citations

Eyes/Face

Chemical Splash

Goggles & Face

Shield

Goggles must meet

ANSI Z.87.1

standards.[6] A face

shield should be worn

over goggles when

there is a significant

risk of splashing.[6][7]

[1][6][7]

Hands
Chemical-Resistant

Gloves

Butyl rubber gloves

are recommended for

protection against a

wide variety of

chemicals, including

ethers.[7][8]

Disposable nitrile

gloves may provide

short-term protection.

[6] Always inspect

gloves before use and

check the

manufacturer's

chemical resistance

guide.[1][9]

[1][6][7][8][9]

Body Flame-Retardant,

Anti-Static Lab Coat

or Coveralls

Wear a flame-

retardant lab coat

buttoned completely.

[6] For larger

quantities or

increased risk, anti-

static overalls, boots,

and gloves should be

worn to prevent static

discharge.[1] Clothing

should cover as much

skin as possible; long

[1][6]
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pants and closed-toe

shoes are mandatory.

[6]

Respiratory
NIOSH-Approved

Respirator

Use is required when

ventilation is

inadequate or when

vapors/aerosols are

generated.[1] The

type of respirator

(e.g., air-purifying with

organic vapor

cartridges or supplied-

air) depends on the

concentration of

airborne

contaminants.[6][9] A

formal respiratory

protection program is

necessary for

respirator use.[6][7]

[1][6][7][9]

Chemical and Physical Properties
The properties of Butyl Ethyl Ether can vary between its isomers, primarily n-butyl ethyl
ether and tert-butyl ethyl ether (ETBE).
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Property Value Isomer/Notes Citations

CAS Number 628-81-9 n-Butyl ethyl ether [2][10]

CAS Number 637-92-3
tert-Butyl ethyl ether

(ETBE)
[1][3]

Appearance Clear, colorless liquid Both [3][10]

Flash Point -19°C / -2.2°F tert-Butyl ethyl ether [3]

Flash Point 4°C n-Butyl ethyl ether [10]

Explosion Limits 1.23% (Lower) tert-Butyl ethyl ether [3]

Explosion Limits 0.8% - 18.5% n-Butyl ethyl ether [10]

Vapor Pressure
128 hPa (96 mmHg)

@ 20°C
tert-Butyl ethyl ether [3]

Vapor Pressure 52 mmHg @ 25°C n-Butyl ethyl ether [10]

Density 0.75 g/cm³ @ 25°C n-Butyl ethyl ether

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls

Ventilation: Always handle Butyl Ethyl Ether inside a certified chemical fume hood to

minimize vapor inhalation.[5]

Ignition Source Control: Before starting, ensure the work area is completely free of heat,

sparks, open flames, and other ignition sources.[4][10] Use intrinsically safe, explosion-proof

electrical and ventilating equipment.[1]

Grounding: Ground and bond all containers and receiving equipment to prevent the buildup

of static electricity.[4][10]

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and functioning correctly.[5] Have appropriate fire extinguishing media (dry chemical, CO₂, or

alcohol-resistant foam) available.[1][9]
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Donning Personal Protective Equipment (PPE)
Follow the proper sequence for donning PPE:

Put on the lab coat or coveralls.

Wear a respirator if required by your risk assessment.

Put on chemical splash goggles.

Wear a face shield if a splash hazard exists.

Put on chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

Chemical Handling
Tool Selection: Use only non-sparking tools for all operations, including opening containers

and transferring liquid.[1][10]

Container Management: Keep containers tightly closed when not in use.[1][10]

Peroxide Formation: Ethers like Butyl Ethyl Ether can form explosive peroxides over time.

[2][3] Date containers upon opening and test for the presence of peroxides periodically,

especially before heating or distillation.[2] If crystals are observed or peroxide formation is

suspected, consider the material extremely dangerous and do not move or open the

container; seek professional assistance.[2]

Personal Hygiene: Avoid breathing vapors.[1][4] Do not eat, drink, or smoke in the laboratory

area.[2][10]

Post-Handling Procedures
Storage: Store containers in a cool, dry, and well-ventilated area designated for flammable

liquids, away from incompatible materials like strong oxidizing agents.[4][10]

Doffing PPE: Remove PPE carefully in the reverse order it was put on, taking care to avoid

contaminating your skin.
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Hygiene: Wash hands, forearms, and face thoroughly with soap and water after handling is

complete.[1]

Disposal Plan
Chemical waste must be managed responsibly to ensure safety and environmental

compliance.

Waste Classification: Butyl Ethyl Ether and materials contaminated with it are considered

hazardous waste.[3]

Collection: Collect waste in a designated, properly labeled, and tightly sealed container. Do

not mix with other waste streams.

Spill Materials: Absorbent materials used to clean up spills (such as sand, vermiculite, or

diatomaceous earth) are also hazardous and must be disposed of accordingly.[1]

Disposal: Arrange for disposal through a licensed professional waste disposal service.[1][9]

All disposal activities must be in accordance with local, regional, and national regulations.[1]

[10] Handle uncleaned, empty containers as you would the product itself.

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing.[10] Rinse the affected skin area

with plenty of soap and water for at least 15 minutes.[1][9] Seek medical attention if irritation

occurs.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][9] Remove contact lenses if present and

easy to do.[1] Get immediate medical attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][5] If

breathing is difficult or the person feels unwell, seek immediate medical attention.[1]

Spill: Evacuate the area and remove all ignition sources.[1][11] Ventilate the space. Wearing

full PPE, contain the spill with a non-combustible absorbent material and place it in a suitable

container for disposal.[1][11]
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Workflow for Safe Handling of Butyl Ethyl Ether
Safe Handling Workflow for Butyl Ethyl Ether

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

Prepare Work Area
- Verify Fume Hood Operation

- Remove Ignition Sources
- Check Eyewash/Shower

Ground Equipment
- Bond container and

  receiving vessel

Assemble Required PPE
- Goggles & Face Shield

- Butyl Gloves
- Flame-Retardant Coat

Don PPE
(Coat, Goggles, Gloves)

Perform Chemical Transfer
- Use non-sparking tools
- Keep container closed

- Test for peroxides

Store Chemical Properly
- Cool, ventilated area

- Tightly sealed

Emergency Event
(Spill or Exposure)
- Evacuate & Alert

- Use Eyewash/Shower
- Seek Medical Attention

Doff PPE Carefully

Wash Hands Thoroughly

Dispose of Waste
- Collect in labeled container
- Contact EHS/Waste Vendor

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling of Butyl Ethyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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